1-(6-(4-methoxyphenyl)pyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H21F3N4O2/c1-28-15-4-2-13(3-5-15)16-10-17(25-12-24-16)26-8-6-14(7-9-26)18(27)23-11-19(20,21)22/h2-5,10,12,14H,6-9,11H2,1H3,(H,23,27)
• InChI Key: FQQCVGKUUBERRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC=N2)N3CCC(CC3)C(=O)NCC(F)(F)F
• Molecular Formula: C19H21F3N4O2
• Molecular Weight: 394.4 g/mol

Description

1-(6-(4-methoxyphenyl)pyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H21F3N4O2 and its molecular weight is 394.398. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Development of Anti-inflammatory and Analgesic Agents : A study highlighted the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting significant COX-2 selectivity, analgesic, and anti-inflammatory activities. These findings contribute to the development of potential therapeutic agents targeting inflammation and pain relief (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Exploration of Anti-angiogenic and DNA Cleavage Activities : Another study synthesized a series of novel piperidine carboxamide derivatives, assessing their efficacy in inhibiting in vivo angiogenesis and evaluating their DNA cleavage abilities. This research provides insights into the development of anticancer agents with dual modes of action, offering potential pathways for therapeutic interventions (Kambappa et al., 2017).

Chemical Modification and Pharmacological Activity

• Chemical Modification of TRPV1 Antagonists : Research on N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide led to the development of novel analogs with improved pharmacological profiles. These compounds are explored for their potential in alleviating chronic pain, emphasizing the significance of chemical modification in enhancing drug efficacy and safety (Nie et al., 2020).

Metabolic Studies and Method Development

• Metabolism of Antineoplastic Tyrosine Kinase Inhibitors : A comprehensive study on the metabolism of Flumatinib in chronic myelogenous leukemia patients identified main metabolic pathways, offering valuable information for optimizing therapeutic strategies and understanding drug interactions (Gong et al., 2010).